Cas no 82503-99-9 (2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid)

82503-99-9 structure
Product name:2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid
2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid
- DTXSID10827902
- 82503-99-9
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- Inchi: InChI=1S/C14H15NO2/c1-4-14(2,3)12-11(13(16)17)9-7-5-6-8-10(9)15-12/h4-8,15H,1H2,2-3H3,(H,16,17)
- InChI Key: HIHMAXPDTIAMKI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 229.110278721Da
- Monoisotopic Mass: 229.110278721Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.1Ų
- XLogP3: 3.6
2-(2-Methylbut-3-en-2-yl)-1H-indole-3-carboxylic acid Related Literature
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1. Back matter
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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3. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
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